1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole

• IUPAC Name: 1-ethyl-6,7-difluoro-2-methylbenzimidazole
• InChI: InChI=1S/C10H10F2N2/c1-3-14-6(2)13-8-5-4-7(11)9(12)10(8)14/h4-5H,3H2,1-2H3
• InChI Key: SKDUYSLVKIQPBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C1C(=C(C=C2)F)F)C
• Molecular Formula: C10H10F2N2
• DSSTOX Substance ID: DTXSID40743060
• Molecular Weight: 196.20 g/mol
• CAS RN: 1381944-71-3

Description

1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole is a chemical compound with the CAS Number: 1381944-71-3. Its molecular weight is 196.2 and its IUPAC name is 1-ethyl-6,7-difluoro-2-methyl-1H-benzimidazole.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10F2N2/c1-3-14-6(2)13-8-5-4-7(11)9(12)10(8)14/h4-5H,3H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Structural Analysis

• 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole derivatives have been explored for the synthesis of complex heterocyclic compounds. For instance, Matsuoka et al. (1997) demonstrated its use in synthesizing key intermediates for tricyclic quinolones, highlighting its utility in pharmaceutical chemistry (Matsuoka et al., 1997).
• Crystal structure analysis of derivatives has also been conducted to understand molecular conformations. For example, Li et al. (2015) studied the crystal structure of azilsartan methyl ester, a derivative of 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole, contributing to our understanding of molecular interactions and stability (Li et al., 2015).

Biological and Chemical Properties

• Research has focused on the biological activities of these compounds. Abdel‐Aziz et al. (2009) investigated some derivatives for their immunomodulatory and anticancer activities, demonstrating potential therapeutic applications (Abdel‐Aziz et al., 2009).
• Solodukhin et al. (2004) explored the synthesis of phenoxydifluoromethyl substituted nitrogen heterocycles using ethyl 4,4-difluoro-4-phenoxyacetoacetate, a related compound, for the design of biologically active heterocycles (Solodukhin et al., 2004).

Antifungal and Anticancer Properties

• The antifungal and anticancer properties of these compounds have been a significant area of research. Eto et al. (2000) synthesized new 1,2,4-triazoles with difluoro(heteroaryl)methyl moiety, demonstrating their antifungal activities against yeasts and filamentous fungi (Eto et al., 2000).
• Küçükgüzel et al. (2013) synthesized novel benzimidazole-based compounds, showing significant anti-inflammatory, analgesic, antioxidant, and anticancer activities (Küçükgüzel et al., 2013).

Safety And Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed safety and hazard information.